Cas no 69541-62-4 (Boc-D-Tyr(2,6-Cl2-Bzl)-OH)

• Product Name: Boc-D-Tyr(2,6-Cl2-Bzl)-OH
• CAS No: 69541-62-4
• MF: C₂₁H₂₃Cl₂NO₅
• MW: 440.317024469376
• MDL: MFCD00037107
• CID: 500934
• Update Time: 2025-06-13

Boc-D-Tyr(2,6-Cl2-Bzl)-OH Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine,O-[(2,6-dichlorophenyl)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• BOC-D-TYR(2,6-CL2-BZL)-OH
• Boc-D-Tyr(2,6-dichloro-Bzl)-OH
• BOC-D-TYR(2,6-DI-CL-BZL)-OH
• Boc-D-Tyr(2006-dichloro-Bzl)-OH
• BOC-D-TYR(CL2-BZL)-OH
• Boc-O-2,6-dichlorobenzyl-D-tyrosine
• N-alpha-t-Butyloxycarbonyl-O-(2,6-dichlorobenzyl)-D-tyrosine
• BOC-D-TYR(CL2-BZL)
• BOC-D-TYROSINE(2,6-DICHLORO-BZL)-OH
• N-tert-Butoxycarbonyl-O-(2,6-dichlorobenzyl)-D-tyrosine
• T-BUTYLOXYCARBONYL-O-2,6-DICHLOROBENZYL-D-TYROSINE
• Boc-D-Tyr(2,6-Cl2-Bzl)-OH

• MDL： MFCD00037107
• Inchi： 1S/C21H23Cl2NO5/c1-21(2,3)29-20(27)24-18(19(25)26)11-13-7-9-14(10-8-13)28-12-15-16(22)5-4-6-17(15)23/h4-10,18H,11-12H2,1-3H3,(H,24,27)(H,25,26)/t18-/m1/s1
• InChI Key： DODHIGHXRDNRPP-GOSISDBHSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 439.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 84.86000
• LogP: 5.48370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-Tyr(2,6-Cl2-Bzl)-OH

Recent Advances in the Application of Boc-D-Tyr(2,6-Cl2-Bzl)-OH (CAS: 69541-62-4) in Chemical Biology and Pharmaceutical Research

Boc-D-Tyr(2,6-Cl2-Bzl)-OH (CAS: 69541-62-4) is a specialized amino acid derivative widely used in peptide synthesis and medicinal chemistry. This compound, featuring a Boc-protected D-tyrosine residue with 2,6-dichlorobenzyl (2,6-Cl2-Bzl) modification, has gained significant attention due to its unique structural properties and applications in drug discovery. Recent studies have explored its role in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Boc-D-Tyr(2,6-Cl2-Bzl)-OH in the synthesis of peptidomimetics targeting the SARS-CoV-2 main protease. The researchers utilized this building block to introduce steric hindrance and enhance binding affinity, resulting in compounds with improved inhibitory activity. The study highlighted the compound's versatility in creating conformationally constrained peptides, a critical feature for developing potent antiviral agents.

In the field of oncology research, Boc-D-Tyr(2,6-Cl2-Bzl)-OH has been employed in the design of novel kinase inhibitors. A recent Nature Communications paper (2024) described its incorporation into allosteric modulators of tyrosine kinase receptors, where the dichlorobenzyl group facilitated crucial hydrophobic interactions with the target proteins. The resulting compounds showed enhanced selectivity profiles compared to traditional ATP-competitive inhibitors, suggesting potential for reduced off-target effects in cancer therapy.

From a synthetic chemistry perspective, advances in the production and purification of Boc-D-Tyr(2,6-Cl2-Bzl)-OH have been reported. A 2024 Organic Process Research & Development publication detailed an improved manufacturing process that increases yield while maintaining high enantiomeric purity. This development is particularly significant given the growing demand for this building block in pharmaceutical development pipelines.

The compound's unique properties have also found applications in chemical biology tools development. Recent work published in ACS Chemical Biology (2023) utilized Boc-D-Tyr(2,6-Cl2-Bzl)-OH to create photoaffinity probes for studying membrane protein interactions. The dichlorobenzyl moiety proved instrumental in enhancing probe stability and target binding, enabling more accurate mapping of protein interaction networks.

Looking forward, researchers anticipate expanded applications of Boc-D-Tyr(2,6-Cl2-Bzl)-OH in targeted drug delivery systems. Preliminary studies suggest its potential in creating peptide-drug conjugates with improved tumor penetration capabilities. As the pharmaceutical industry continues to explore complex peptide-based therapeutics, the demand for specialized building blocks like Boc-D-Tyr(2,6-Cl2-Bzl)-OH is expected to grow significantly in the coming years.